Cas no 13549-38-7 (Boron,amminetris(4-methoxyphenyl)-, (T-4)-)

• Product Name: Boron,amminetris(4-methoxyphenyl)-, (T-4)-
• CAS No: 13549-38-7
• MF: C₂₁H₂₄BNO₃
• MW: 349.231165885925
• CID: 119717
• PubChem ID: 16213195
• Update Time: 2025-05-20

Boron,amminetris(4-methoxyphenyl)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Boron,amminetris(4-methoxyphenyl)-, (T-4)-
• azane,tris(4-methoxyphenyl)borane
• TRIS(4-METHOXYPHENYL)BORANE-AMMONIA COMPLEX
• AG-D-72557
• Benzene, methoxy-, boron complex
• Borane,tris(p-methoxyphenyl)-, monoammoniate (8CI)
• CTK8G3637
• p-methoxyphenylborane * ammonia
• Tris(4-methoxyphenyl)borane ammonia complex
• J-006705
• Azane;tris(4-methoxyphenyl)borane
• DTXSID50583813
• tris(4-methoxyphenyl)borane, ammonia salt
• Tris(4-methoxyphenyl)borane--ammonia (1/1)
• Tris(4-methoxyphenyl)borane-ammonia comp lex
• SCHEMBL3457091
• 13549-38-7

• Inchi： 1S/C21H21BO3.H3N/c1-23-19-10-4-16(5-11-19)22(17-6-12-20(24-2)13-7-17)18-8-14-21(25-3)15-9-18;/h4-15H,1-3H3;1H3
• InChI Key： GTJAXMODHLOQFY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)=CC=1.N

Computed Properties

• Exact Mass: 349.1849238g/mol
• Monoisotopic Mass: 349.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 191 °C(lit.)
• Solubility: Not available

Boron,amminetris(4-methoxyphenyl)-, (T-4)- Security Information

• WGK Germany：3
• Hazard Category Code： 5
• Safety Instruction： 15-36/37/39
• Risk Phrases：5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Boron,amminetris(4-methoxyphenyl)-, (T-4)-

Boron, Amminetris(4-Methoxyphenyl), (T-4) - A Comprehensive Overview

Boron, Amminetris(4-Methoxyphenyl), (T-4), also known by its CAS No. 13549-38-7, is a unique organoborane compound that has garnered significant attention in the fields of materials science and drug discovery. This compound is characterized by its trisubstituted boron structure, where a boron atom is coordinated with three 4-methoxyphenyl groups and an ammine ligand. The ammine ligand plays a crucial role in stabilizing the boron center, making this compound highly versatile for various applications.

Recent studies have highlighted the potential of Boron, Amminetris(4-Methoxyphenyl), (T-4) in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing boron-containing polymers, which exhibit exceptional thermal stability and mechanical properties. These polymers are being considered for applications in high-temperature environments, such as aerospace and automotive industries. The thermal stability of this compound is attributed to the strong B-C bonds formed during polymerization.

In the realm of drug discovery, Boron, Amminetris(4-Methoxyphenyl), (T-4) has shown promise as a potential boron delivery agent for neutron capture therapy (NCT). Boron-based compounds are highly effective in NCT due to their ability to capture neutrons and release localized radiation, which selectively destroys cancer cells. The ammine ligand in this compound enhances its solubility in biological fluids, making it an ideal candidate for targeted drug delivery systems.

The synthesis of Boron, Amminetris(4-Methoxyphenyl), (T-4) involves a multi-step process that begins with the reaction of borane with 4-methoxyphenyl groups. The addition of an ammine ligand is a critical step that ensures the stability and reactivity of the final product. Recent advancements in catalytic methods have enabled the large-scale production of this compound with high purity and consistency.

From a structural perspective, Boron, Amminetris(4-Methoxyphenyl), (T-4) exhibits a trigonal planar geometry around the boron atom. This geometry is influenced by the electron-donating methoxy groups on the phenyl rings, which delocalize electron density onto the boron center. The resulting electronic structure makes this compound highly reactive towards electrophilic species, facilitating its use in various organic transformations.

One of the most exciting developments involving Boron, Amminetris(4-Methoxyphenyl), (T-4) is its application in cross-coupling reactions. These reactions are fundamental in organic synthesis and have been instrumental in producing complex molecules with high precision. The ability of this compound to act as a catalyst or precursor in cross-coupling reactions has opened new avenues for drug development and material synthesis.

In conclusion, Boron, Amminetris(4-Methoxyphenyl), (T-4) with CAS No. 13549-38-7 represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working on advanced materials and therapeutic agents. As ongoing research continues to uncover new potentials for this compound, its significance in modern chemistry is expected to grow exponentially.